Cas no 1455-20-5 (2-Butylthiophene)

2-Butylthiophene Properties

Names and Identifiers

• 2-Butylthiophene
• 2-N-BUTYLTHIOPHENE
• 2-n-Butylthiopheneneat
• [1] 2-Butylthiophene
• 2-Butylthiophen
• 2-butyl-thiophene
• 2-THIENYLBUTANE
• THENYLPROPANE
• Thiophene,2-butyl
• Thiophene, 2-butyl-
• 2-n-Butylthiophene, 97+%
• 2-N-BUTYLTHIOPHENE, 98+%
• MNDZHERKKXUTOE-UHFFFAOYSA-N
• AK142166
• 2-N- Butyl Thiophene
• Thiophene, butyl-
• 2-N-Butylthiophene, AldrichCPR
• FCH917301
• AX8077577
• ST50823722
• Z5462
• +Expand

• MDL： MFCD00022534
• InChIKey： MNDZHERKKXUTOE-UHFFFAOYSA-N
• Inchi： 1S/C8H12S/c1-2-3-5-8-6-4-7-9-8/h4,6-7H,2-3,5H2,1H3
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 107046

Computed Properties

• Exact Mass: 140.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 140.066
• Heavy Atom Count: 9
• Complexity: 71
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 3.09070
• PSA: 28.24000
• Refractive Index: 1.5020
• Boiling Point: 181°C at 760 mmHg
• Melting Point: -56.9°C (estimate)
• Flash Point: 35°C
• Solubility: Soluble in acetone and DMSO.
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 0,97 g/cm3

2-Butylthiophene Security Information

• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：1993
• Hazard Statement： H302
• Warning Statement： P210-P280-P240-P303
  P361
  P353-P403
  P235-P501A
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD77577)
• PackingGroup：III
• Risk Phrases： 10-22
• Signal Word：Warning
• HazardClass：3

2-Butylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%